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Compound of Interest

Compound Name: Daclatasvir RSSR Isomer

Cat. No.: B15352905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Daclatasvir RSSR isomer, a
stereoisomer of the potent hepatitis C virus (HCV) NS5A inhibitor, daclatasvir. This document is

intended to serve as a resource for researchers and professionals involved in the development,

analysis, and quality control of daclatasvir and related compounds.

Chemical Structure and Properties
The Daclatasvir RSSR isomer is one of several stereoisomers of daclatasvir, which has four

chiral centers. The designation "RSSR" refers to the specific stereochemical configuration at

these centers. The IUPAC name for the Daclatasvir RSSR isomer is dimethyl ((2R,2'R)-

((2S,2'S)-([1,1'-biphenyl]-4,4'-diylbis(1H-imidazole-4,2-diyl))bis(pyrrolidine-2,1-diyl))bis(3-

methyl-1-oxobutane-1,2-diyl))dicarbamate.[1][2]

The chemical properties of the Daclatasvir RSSR isomer are summarized in the table below.
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Property Value Reference

Molecular Formula C40H50N8O6 [2][3]

Molecular Weight 738.88 g/mol [2][3]

CAS Number 1009107-27-0

Stereochemistry
Four defined stereocenters (R,

S, S, R)
[3]

Physical Appearance
Not publicly available; typically

a solid

Solubility Not publicly available

Visualization of Stereochemical Relationship
The following diagram illustrates the stereochemical difference between the active daclatasvir

(SSSS isomer) and the RSSR isomer.

Stereochemical Relationship of Daclatasvir Isomers
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Caption: Daclatasvir (SSSS) and its RSSR diastereomer.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of the

Daclatasvir RSSR isomer are typically proprietary information held by the manufacturers of
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analytical reference standards. This information is provided in the Certificate of Analysis (CoA)

that accompanies the purchase of the reference standard.[3]

The general methodologies employed would include:

Synthesis: The synthesis of daclatasvir involves a multi-step process. The specific synthesis

of the RSSR isomer would likely involve the use of stereochemically defined starting

materials or chiral resolution techniques to obtain the desired stereochemistry.

Purification: Purification is critical to isolate the RSSR isomer from other stereoisomers and

impurities. High-performance liquid chromatography (HPLC), particularly chiral HPLC, is a

common technique for separating stereoisomers.

Characterization: A suite of analytical techniques is used to confirm the structure and purity

of the RSSR isomer. These methods are essential for a comprehensive characterization.

Quantitative Data
Quantitative data for the Daclatasvir RSSR isomer, such as nuclear magnetic resonance

(NMR) spectra, mass spectrometry (MS) data, and HPLC purity, are crucial for its identification

and quality assessment. As with the experimental protocols, this data is typically found in the

Certificate of Analysis provided by the supplier of the reference standard.

The following table outlines the expected analytical data that would be available in a

comprehensive CoA.
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Analytical Technique Expected Data

1H NMR

Chemical shifts (ppm), coupling constants (Hz),

and integration values for all protons, confirming

the molecular structure and stereochemistry.

13C NMR
Chemical shifts (ppm) for all carbon atoms,

further confirming the molecular structure.

Mass Spectrometry (MS)

The molecular ion peak (m/z) corresponding to

the molecular weight of the compound,

confirming its identity.

High-Performance Liquid Chromatography

(HPLC)

Retention time and peak area, used to

determine the purity of the isomer and to

separate it from other related substances.

Infrared (IR) Spectroscopy
Absorption bands corresponding to the

functional groups present in the molecule.

Elemental Analysis

Percentage composition of carbon, hydrogen,

nitrogen, and oxygen, confirming the molecular

formula.

Logical Workflow for Isomer Analysis
The following diagram outlines a typical workflow for the analysis of daclatasvir and its

stereoisomers in a research or quality control setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Daclatasvir Isomer Analysis
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Caption: Workflow for daclatasvir isomer analysis.

Mechanism of Action of Daclatasvir
Daclatasvir is a direct-acting antiviral agent that inhibits the HCV nonstructural protein 5A

(NS5A). NS5A is a critical component of the HCV replication complex. By binding to NS5A,
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daclatasvir disrupts the replication of the viral genome and the assembly of new virus particles.

While the specific activity of the RSSR isomer is not extensively documented in public

literature, understanding the mechanism of the parent drug is essential for any research on its

isomers.

The following diagram illustrates the general mechanism of action of daclatasvir.
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Caption: Daclatasvir inhibits HCV replication.

Conclusion
The Daclatasvir RSSR isomer is an important reference standard for the analytical

characterization and quality control of daclatasvir. While detailed experimental data and

protocols are proprietary, this guide provides a foundational understanding of its chemical

structure, properties, and the context in which it is analyzed. For detailed quantitative data and

experimental procedures, researchers are advised to obtain the Certificate of Analysis from a

reputable supplier of this reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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